Cas no 289-77-0 (Silabenzene)

Silabenzene structure

Product Name:Silabenzene

CAS No:289-77-0

Molecular Formula:C₅H₆SI

Molecular Weight:95.19458

CID:288857

PubChem ID:136138

Silabenzene Properties

Names and Identifiers

- Silabenzene
- 1λ<sup>3</sup>-silacyclohexa-1,3,5-triene
- Silain
- Q3290409
- DTXSID40893913
- 289-77-0
- InChIKey： YJHHPIHPAJYNFT-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H6Si/c1-2-4-6-5-3-1/h1-6H
- SMILES： c1:c:c[SiH2]c:c:1

Computed Properties

Exact Mass: 95.03171
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 94.024
Heavy Atom Count: 6
Complexity: 30.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 0.57630
PSA: 0
Boiling Point: °Cat760mmHg
Flash Point: °C

Silabenzene Related Literature

1. First-principles thermodynamic calculations and experimental investigation of Sr–Si–N–O system—synthesis of Sr2Si5N8:Eu phosphor

Yongseon Kim,Jaecheol Kim,Shinhoo Kang J. Mater. Chem. C 2013 1 69
2. Synthesis, structure, and theoretical investigation of amidinato supported 1,4-disilabenzene

Sakya S. Sen,Herbert W. Roesky,Kathrin Meindl,Daniel Stern,Julian Henn,A. Claudia Stückl,Dietmar Stalke Chem. Commun. 2010 46 5873
3. Cyclic polyenes of heavy group 14 elements: new generation ligands for transition-metal complexes

Vladimir Ya. Lee,Akira Sekiguchi Chem. Soc. Rev. 2008 37 1652
4. Simultaneous synthesis and integration of nanoscale silicon by three-photon laser direct writing

Kai Li,Zhijun Luo,Heng Jiao,Zongsong Gan Nanoscale Adv. 2023 5 1299
5. Reactivity of an aryl-substituted silicon–silicon triple bond: 1,2-disilabenzenes from the reactions of a 1,2-diaryldisilyne with alkynes

Joon Soo Han,Takahiro Sasamori,Yoshiyuki Mizuhata,Norihiro Tokitoh Dalton Trans. 2010 39 9238
6. Optical emission character of collinear dual pulse laser plasma with cylindrical cavity confinement

Xuejiao Su,Weidong Zhou,Huiguo Qian J. Anal. At. Spectrom. 2014 29 2356
7. The excited state antiaromatic benzene ring: a molecular Mr Hyde?

Raffaello Papadakis,Henrik Ottosson Chem. Soc. Rev. 2015 44 6472
8. Can silicon substituted metal-free organic dyes achieve better efficiency compared to silicon free organic dyes? A computational study

Abul Kalam Biswas,Amitava Das,Bishwajit Ganguly Phys. Chem. Chem. Phys. 2015 17 31093
9. Triplet state (anti)aromaticity of some monoheterocyclic analogues of benzene, naphthalene and anthracene

Marija Baranac-Stojanovi?,Milovan Stojanovi?,Jovana Aleksi? New J. Chem. 2021 45 5060
10. Chemistry of 2,3-dihydro-2-metallaphenalenes. Part 1. Synthesis of CHRSiMe2CHR′C10H6(R = R′= H; R = R′= SiMe3; and R,R′= H,SiMe3) and formation of the compound [{Li(Me2NCH2CH2NMe2)}2{CHSiMe2C(SiMe3)C10H6}]via decomposition of [{Li(Me2NCH2CH2NMe2)}2{1,8-(CHSiMe3)2C10H6}]; crystal structures of two polymorphs of the silicon heterocycle dilithium complex

Lutz M. Engelhardt,Rocco I. Papasergio,Colin L. Raston,Allan H. White J. Chem. Soc. Dalton Trans. 1984 311

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